Cas no 172616-80-7 (New Indocyanine Green)

• Product Name: New Indocyanine Green
• CAS No: 172616-80-7
• MF: C₄₆H₅₀ClN₂NaO₆S₂
• MW: 849.47
• MDL: MFCD04038859
• CID: 65921
• PubChem ID: 57651466
• Update Time: 2025-06-13

New Indocyanine Green Chemical and Physical Properties

Names and Identifiers

• New Indocyanine Green
• 2-[2-[2-Chloro-3-[[1,3-dihydro-1,1-dimethyl-3-(4-sulfobutyl)-2H-benzo[e]indol-2-ylidene]-ethylidene]-1-cyclohexen-1-yl]-ethenyl]-1,1-dimethyl-3-(4-sulfobutyl)-1H-benzo[e]indolium hydroxide inner salt sodium salt
• IR-820
• 2-(2-(2-Chloro-3-((1,3-dihydro-1,1-dimethyl-3-(4-sulfobutyl)-2H-benzo[e]indol-2-ylidene)ethylidene)-1-cyclohexen-1-yl]
• 2-[2-[2-chloro-3-[[1,3-dihydro-1,1-dimethyl-3-(4-sulfobutyl)-2h-benzo[e]indol-2-ylidene]-ethyliden
• IR-820,2-[2-[2-Chloro-3-[[1,3-dihydro-1,1-dimethyl-3-(4-sulfobutyl)-2H-benzo[e]indol-2-ylidene]-ethylidene]-1-cyclohexen-1-yl]-ethenyl]-1,1-dimethyl-3-(4-sulfobutyl)-1H-benzo[e]indolium hydroxide inne
• 2-[2-[2-Chloro-3-[[1,3-dihydro-1,1-dimethyl-3-(4-sulfobutyl)-2H-benzo[e]indol-2-ylidene]-ethylidene]-1-cyclohexen-1-yl]-ethenyl]-1,1-dimethyl-3-(4-sulfobutyl)-1H-benzo(e)indolium hydroxide, inner salt
• 2-[2-[2-CHLORO-3-[[1,3-DIHYDRO-1,1-DIMETHYL-3-(4-SULFOBUTYL)-2H-BENZO[E]INDOL-2-YLIDENE]-ETHYLIDENE]-1-CYCLOHEXEN-1-YL]-ETHENYL]-1,1-DIMETHYL-3-(4-SULFOBUTYL)-1H-BENZO(E)INDOLIUM HYDROXIDE, INNER SALT, SODIUM SALT
• New Indocyanine Green, 2-[2-[2-Chloro-3-[[1,3-dihydro-1,1-dimethyl-3-(4-sulfobutyl)-2H-benzo[e]indol-2-ylidene]-ethylidene]-1-cyclohexen-1-yl]-ethenyl]-1,1-dimethyl-3-(4-sulfobutyl)-1H-benzo[e]indolium hydroxide inner salt, sodium salt
• IR-820 Dye content 80 %
• New Indocyanine Green, dye content 80 %
• 2-[2-[2-chloro-3-[[1,3-dihydro-1,1-dimethyl-3-(4-sulfobutyl)-2h-benzo[e]indol-2-ylidene]-ethylidene]-1-cyclohexen-1-yl]-ethenyl]-1,1-dimethyl-3-(4-sulfobutyl)-1h-benzo[e]indolium hydroxide inner salt, sodium salt
• Sodium; 4-[(2E)-2-[(2Z)-2-[2-chloro-3-[(E)-2-[1,1-dimethyl-3-(4-sulfonatobutyl)benzo[e]indol-3-ium-2-yl]ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1,1-dimethylbenzo[e]indol-3-yl]butane-1-sulfonate
• IR820
• DA-64489
• XGA61680
• sodium;4-[(2E)-2-[(2Z)-2-[2-chloro-3-[(E)-2-[1,1-dimethyl-3-(4-sulfonatobutyl)benzo[e]indol-3-ium-2-yl]ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1,1-dimethylbenzo[e]indol-3-yl]butane-1-sulfonate
• 172616-80-7
• MFCD04038859
• Dye content 80%
• New indocyanine Green, Dye content 80%

• MDL： MFCD04038859
• Inchi： InChI=1S/C46H51ClN2O6S2.Na.H/c1-45(2)40(48(28-9-11-30-56(50,51)52)38-24-20-32-14-5-7-18-36(32)42(38)45)26-22-34-16-13-17-35(44(34)47)23-27-41-46(3,4)43-37-19-8-6-15-33(37)21-25-39(43)49(41)29-10-12-31-57(53,54)55;;/h5-8,14-15,18-27H,9-13,16-17,28-31H2,1-4H3,(H-,50,51,52,53,54,55);;
• InChI Key： RANIQVAJHXBIAY-UHFFFAOYSA-M
• SMILES： [NaH].CC1(C(=[N+](CCCCS([O-])(=O)=O)C2=CC=C3C=CC=CC3=C12)C=CC1CCCC(=CC=C2C(C3=C4C=CC=CC4=CC=C3N2CCCCS(O)(=O)=O)(C)C)C=1Cl)C

Computed Properties

• Exact Mass: 848.27000
• Monoisotopic Mass: 848.27
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 58
• Rotatable Bond Count: 11
• Complexity: 1710
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Topological Polar Surface Area: 121

Experimental Properties

• Color/Form: Brown crystals
• Melting Point: >300 °C (lit.)
• PSA: 137.41000
• LogP: 12.04650
• Solubility: dissolve in water

New Indocyanine Green Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on New Indocyanine Green

Comprehensive Guide to New Indocyanine Green (CAS No. 172616-80-7): Applications, Mechanisms, and Innovations

New Indocyanine Green (CAS No. 172616-80-7) is a cutting-edge fluorescent dye that has garnered significant attention in medical imaging, biotechnology, and diagnostic research. As a derivative of the well-known indocyanine green (ICG), this compound offers enhanced stability, improved fluorescence properties, and broader applicability. Researchers and clinicians are increasingly adopting New Indocyanine Green for its precision in near-infrared imaging, tumor detection, and surgical navigation, making it a pivotal tool in modern medicine.

The unique chemical structure of New Indocyanine Green (CAS No. 172616-80-7) allows it to absorb and emit light in the near-infrared (NIR) spectrum, which is less scattered by biological tissues. This property enables deeper tissue penetration and higher-resolution imaging compared to traditional dyes. Recent studies highlight its role in lymphatic mapping, angiography, and even photodynamic therapy, addressing critical challenges in oncology and cardiovascular diagnostics. With the rise of precision medicine, the demand for advanced imaging agents like New Indocyanine Green continues to grow.

One of the most searched topics related to New Indocyanine Green is its safety profile and biocompatibility. Clinical trials have demonstrated its low toxicity and rapid clearance from the body, minimizing risks for patients. Additionally, its compatibility with AI-driven imaging systems and machine learning algorithms has opened new avenues for automated diagnostics. For instance, integrating New Indocyanine Green with intraoperative fluorescence imaging platforms enhances real-time decision-making during complex surgeries, a feature highly valued in minimally invasive procedures.

Another hot topic is the compound's role in cancer theranostics, combining diagnostics and therapy. Researchers are exploring its potential in targeted drug delivery, where New Indocyanine Green acts as a carrier for chemotherapeutic agents, guided by its fluorescence. This dual functionality aligns with the growing trend of personalized treatment plans and nanomedicine. Moreover, its application in neuroimaging and retinal diagnostics underscores its versatility across medical specialties.

From an industrial perspective, the synthesis and scalability of New Indocyanine Green (CAS No. 172616-80-7) are critical for meeting global demand. Innovations in green chemistry and sustainable production methods are being leveraged to reduce environmental impact while maintaining high purity standards. Companies are also investing in lyophilized formulations to improve shelf life and ease of use, catering to the needs of point-of-care diagnostics and emerging markets.

In conclusion, New Indocyanine Green represents a transformative advancement in medical imaging and diagnostics. Its ability to address real-time visualization challenges, coupled with its minimal invasiveness, positions it as a cornerstone of modern healthcare. As research progresses, its applications in AI-enhanced diagnostics, theranostics, and sustainable medicine will likely expand, solidifying its role in the future of precision healthcare.